![molecular formula C15H11Cl3O B3023804 3-(3-Chlorophenyl)-2',4'-dichloropropiophenone CAS No. 898787-36-5](/img/structure/B3023804.png)
3-(3-Chlorophenyl)-2',4'-dichloropropiophenone
Overview
Description
3-(3-Chlorophenyl)-2,4'-dichloropropiophenone, also known as 3-CP-2,4'-DCP, is a synthetic compound with a wide range of applications in scientific research. It has been studied for its biochemical and physiological effects and its potential for use in laboratory experiments.
Scientific Research Applications
- PyBox–La(OTf)3-Catalyzed Enantioselective Diels–Alder Cycloadditions : Researchers have explored the use of 3-(3-chlorophenyl)-2’,4’-dichloropropiophenone as a substrate in enantioselective Diels–Alder reactions. These reactions yield enantiopure disubstituted norbornenes, which are biologically relevant structures . The compound serves as a chiral auxiliary, facilitating the construction of complex stereocenters.
- Norbornene Scaffold Formation : The compound’s Diels–Alder cycloaddition reactions provide a straightforward route to enantioenriched norbornene scaffolds. These scaffolds are prevalent in pharmaceutical compounds and natural products. By controlling chirality transfer and diastereocontrol, researchers can access valuable building blocks for drug development .
- Uncoupling Oxidative Phosphorylation : Another related compound, carbonyl cyanide 3-chlorophenylhydrazone , is widely used as an uncoupler of oxidative phosphorylation. Although not identical, the structural similarity suggests that 3-(3-chlorophenyl)-2’,4’-dichloropropiophenone may exhibit similar effects in cellular studies .
Asymmetric Catalysis
Pharmaceutical Synthesis
Biological Studies
Mechanism of Action
Target of Action
It is structurally similar to carbonyl cyanide m-chlorophenyl hydrazone (cccp), also known as [(3-chlorophenyl)hydrazono]malononitrile . CCCP is a chemical inhibitor of oxidative phosphorylation , suggesting that 3-(3-Chlorophenyl)-2’,4’-dichloropropiophenone might have similar targets.
Mode of Action
CCCP acts as an ionophore and reduces the ability of ATP synthase to function optimally . It causes an uncoupling of the proton gradient that is established during the normal activity of electron carriers in the electron transport chain . Given the structural similarity, 3-(3-Chlorophenyl)-2’,4’-dichloropropiophenone may have a similar mode of action.
Biochemical Pathways
Cccp disrupts oxidative phosphorylation , which is a critical pathway for energy production in cells. It’s plausible that 3-(3-Chlorophenyl)-2’,4’-dichloropropiophenone could affect similar pathways.
Pharmacokinetics
For instance, a study on a related compound showed that it was administered intraperitoneally and had a low absolute oral bioavailability, indicating an extensive hepatic first-pass effect .
Result of Action
Cccp is known to cause the gradual destruction of living cells and death of the organism . Given the structural similarity, 3-(3-Chlorophenyl)-2’,4’-dichloropropiophenone may have similar effects.
properties
IUPAC Name |
3-(3-chlorophenyl)-1-(2,4-dichlorophenyl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl3O/c16-11-3-1-2-10(8-11)4-7-15(19)13-6-5-12(17)9-14(13)18/h1-3,5-6,8-9H,4,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXKRHFALFNPZKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CCC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60644449 | |
Record name | 3-(3-Chlorophenyl)-1-(2,4-dichlorophenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60644449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Chlorophenyl)-2',4'-dichloropropiophenone | |
CAS RN |
898787-36-5 | |
Record name | 1-Propanone, 3-(3-chlorophenyl)-1-(2,4-dichlorophenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898787-36-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3-Chlorophenyl)-1-(2,4-dichlorophenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60644449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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